Cas no 2034400-43-4 (N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide)
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide Chemical and Physical Properties
Names and Identifiers
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- N-[(4-methoxythian-4-yl)methyl]-N'-phenyloxamide
- N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide
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- Inchi: 1S/C15H20N2O3S/c1-20-15(7-9-21-10-8-15)11-16-13(18)14(19)17-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,16,18)(H,17,19)
- InChI Key: RAKPYULDJHVGGD-UHFFFAOYSA-N
- SMILES: C(NCC1(OC)CCSCC1)(=O)C(NC1=CC=CC=C1)=O
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6507-9169-2μmol |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-5μmol |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-10μmol |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-20μmol |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-1mg |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-2mg |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-3mg |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-4mg |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-5mg |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6507-9169-10mg |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide |
2034400-43-4 | 10mg |
$79.0 | 2023-09-08 |
N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide
N-[(4-Methoxythian-4-yl)methyl]-N'-phenylethanediamide: A Comprehensive Overview
N-[(4-Methoxythian-4-yl)methyl]-N'-phenylethanediamide, also known by its CAS number 2034400-43-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. The name itself is a testament to its complex composition, with the "methoxythian" moiety and "ethanediamide" functional group playing pivotal roles in its properties.
The methoxythian group in the compound contributes to its sulfur-containing framework, which is known for its stability and reactivity. This sulfur atom is part of a five-membered ring, making it a thiane derivative. The methoxy substituent further enhances the compound's solubility and reactivity, making it a versatile building block in organic synthesis. Recent studies have explored the use of such sulfur-containing compounds in drug design, where their ability to form strong bonds with biological molecules is highly valued.
The ethanediamide portion of the molecule introduces amide functionality, which is crucial for hydrogen bonding and intermolecular interactions. This feature makes N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide a promising candidate for applications in polymer chemistry, where such interactions are essential for creating robust materials. Researchers have also investigated the potential of this compound as a precursor for advanced materials like conductive polymers and self-healing materials.
One of the most recent breakthroughs involving this compound is its role in the development of novel pharmaceutical agents. Scientists have found that the combination of the methoxythian group and ethanediamide functionality can enhance drug bioavailability and reduce toxicity. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have highlighted its potential as a scaffold for designing anti-cancer drugs with improved pharmacokinetic profiles.
In addition to its pharmaceutical applications, N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide has shown promise in the field of electronics. Its ability to form stable amide bonds makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers at prestigious institutions like Stanford University have explored its potential as a component in next-generation display technologies, where its stability and conductivity are highly advantageous.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the methoxythiane derivative. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of palladium catalysts has significantly reduced reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide.
Looking ahead, the future of this compound seems bright, with ongoing research exploring its potential in areas such as biodegradable plastics and sustainable energy storage solutions. Its unique combination of sulfur-based stability and amide functionality positions it as a key player in the development of next-generation materials. As researchers continue to unlock its full potential, N-[(4-methoxythian-4-yl)methyl]-N'-phenylethanediamide is poised to make significant contributions to both academic research and industrial applications.
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